Cas no 1260672-00-1 (5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine)
![5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine structure](https://ossimg.kuujia.com/scimg/1261000/1260672-00-1x500.png)
1260672-00-1 structure
Product Name:5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine
CAS No:1260672-00-1
MF:C6H5ClN4
MW:168.583698987961
CID:4823416
Update Time:2023-08-19
5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-3-METHYL-1H-PYRAZOLO[3,4-B]PYRAZINE
- 5-chloro-3-methyl-1H-pyrazolo[4,3-b]pyrazine
- AB72491
- AK673686
- 5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine
-
- Inchi： 1S/C6H5ClN4/c1-3-5-6(11-10-3)8-2-4(7)9-5/h2H,1H3,(H,8,10,11)
- InChI Key： CNYMCCHEVXYXSW-UHFFFAOYSA-N
- SMILES： ClC1C=NC2C(=C(C)NN=2)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- XLogP3: 1.2
- Topological Polar Surface Area: 54.5
5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002715-1g |
5-Chloro-3-methyl-1H-pyrazolo[3,4-b]pyrazine |
1260672-00-1 | 97% | 1g |
$1230.12 | 2023-09-03 | |
| Alichem | A099002715-5g |
5-Chloro-3-methyl-1H-pyrazolo[3,4-b]pyrazine |
1260672-00-1 | 97% | 5g |
$2898.42 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2009175-1g |
5-Chloro-3-methyl-1H-pyrazolo[3,4-b]pyrazine |
1260672-00-1 | 97% | 1g |
￥11044.00 | 2024-08-09 |
5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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